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Compound of Interest

Compound Name: 2,7-Dibromocarbazole

Cat. No.: B162537

For Immediate Release

This technical guide provides an in-depth overview of the health and safety information for 2,7-
Dibromocarbazole (CAS No. 136630-39-2), a heterocyclic building block utilized in the
synthesis of materials for organic electronics.[1][2] This document is intended for researchers,
scientists, and professionals in drug development and materials science who may handle this
compound. All personnel should be thoroughly trained in the proper handling and safety
precautions before working with 2,7-Dibromocarbazole.

Hazard Identification and Classification

2,7-Dibromocarbazole is classified as a hazardous substance.[3] Acute toxicity, skin irritation,
serious eye irritation, and respiratory tract irritation are the primary hazards associated with this
compound.[3]

GHS Classification:

Acute Toxicity, Oral (Category 3)

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system
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Signal Word: Danger

Hazard Pictograms:

leiSkull and Crosshonesl=-Irritant
Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet. Key precautions include avoiding ingestion, inhalation, and contact with
skin and eyes, using only in well-ventilated areas, and wearing appropriate personal protective
equipment.

Toxicological Data

Toxicological data for 2,7-Dibromocarbazole is primarily derived from studies on aquatic
organisms, specifically zebrafish embryos, which are a common model for developmental
toxicity.
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Parameter Value Organism Reference

96-hour LC50 (Lethal

] 581.8 + 29.3 pg/L Zebrafish (Danio rerio)
Concentration, 50%)
96-hour EC50
(Effective . . .

) 201.5+£ 6.5 pg/L Zebrafish (Danio rerio)
Concentration, 50%)
for pericardial edema
96-hour LC50 (Lethal Yellowstripe Goby

) 174 pg/L ) )
Concentration, 50%) (Mugilogobius chulae)
96-hour EC50
(Effective Yellowstripe Goby

) 88.82 ug/L ] )
Concentration, 50%) (Mugilogobius chulae)

for pericardial edema

Mechanism of Toxicity: Aryl Hydrocarbon Receptor
(AhR) Signaling Pathway

Studies have indicated that the toxicity of 2,7-Dibromocarbazole is associated with the
activation of the Aryl Hydrocarbon Receptor (AhR) signaling pathway. The AhR is a ligand-
activated transcription factor that regulates the expression of genes involved in xenobiotic
metabolism. Upon binding of a ligand, such as 2,7-Dibromocarbazole, the AhR translocates to
the nucleus and forms a heterodimer with the AhR nuclear translocator (ARNT). This complex
then binds to xenobiotic-responsive elements (XRES) in the DNA, leading to the transcription of
target genes, including cytochrome P450 enzymes like CYP1A. Over-activation of this pathway
can lead to adverse cellular effects and toxicity.
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Figure 1: Proposed Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by 2,7-
Dibromocarbazole.

Experimental Protocols

The following are summaries of experimental protocols used to determine the toxicological
profile of 2,7-Dibromocarbazole.

Zebrafish Embryo Toxicity Test

This protocol is based on methodologies described in studies evaluating the developmental
toxicity of 2,7-Dibromocarbazole.

Objective: To determine the acute toxicity (LC50) and developmental effects (EC50) of 2,7-
Dibromocarbazole on zebrafish embryos.

Methodology:

e Animal Husbandry: Adult zebrafish are maintained under standard laboratory conditions (26
+ 1°C, 14/10 h light/dark photoperiod).

 Embryo Collection and Selection: Fertilized eggs are collected and examined under a
microscope. Only normally developing embryos at the blastula stage are selected for the
experiment.
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o Exposure: Selected embryos are placed in petri dishes containing reconstituted water with
varying concentrations of 2,7-Dibromocarbazole and a control group.

o Observation: Embryos are observed at regular intervals (e.g., 24, 48, 72, 96 hours post-
fertilization) for mortality and developmental abnormalities such as pericardial edema, yolk

sac edema, and spinal curvature.

o Data Analysis: The LC50 and EC50 values are calculated based on the observed mortality
and malformation rates at 96 hours.
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Figure 2: Workflow for the zebrafish embryo toxicity test.

Aryl Hydrocarbon Receptor (AhR) Activation Assay

This protocol is a generalized representation based on the findings that 2,7-Dibromocarbazole
activates the AhR pathway.
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Objective: To determine if 2,7-Dibromocarbazole can activate the Aryl Hydrocarbon Receptor.

Methodology:

Cell Culture: A suitable cell line containing a dioxin-responsive element (DRE)-driven
luciferase reporter gene is cultured.

e Treatment: The cells are treated with various concentrations of 2,7-Dibromocarbazole. A
known AhR agonist (e.g., TCDD) is used as a positive control.

o Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase activity is
measured using a luminometer.

o Data Analysis: An increase in luciferase activity compared to the control indicates AhR
activation. The potency of activation can be compared to the positive control.

o Gene Expression Analysis (QRT-PCR): To confirm the activation of the AhR pathway, the
expression levels of downstream target genes, such as CYP1A, are quantified using
quantitative real-time PCR.

Safe Handling and Storage

Handling:

Avoid inhalation, ingestion, and contact with skin and eyes.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles with side shields, and a lab coat.

Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Keep away from strong oxidizing agents.
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» Store locked up.

Physical and Chemical Properties

Property Value Reference
Physical State Solid, powder

Color Off-white to light yellow

Molecular Formula C12H7BrzN

Molecular Weight 325.00 g/mol

Melting Point 225-234°C

Solubilit Insoluble in water. Soluble in
olubility
chlorobenzene and chloroform.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not release to the environment.

This guide is intended to provide essential health and safety information. It is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always refer to the SDS for complete and
detailed information before handling 2,7-Dibromocarbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,7-Dibromocarbazole: A Comprehensive Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162537#2-7-dibromocarbazole-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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